Cas no 1859551-60-2 (2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide)

• Product Name: 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide
• CAS No: 1859551-60-2
• CID: 4624523
• PubChem ID: 130863406
• Update Time: 2025-07-22

2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide

Additional information on 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide

Introduction to 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide (CAS No. 1859551-60-2)

2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1859551-60-2, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrazole family, a class of molecules characterized by a four-membered ring containing four nitrogen atoms. The presence of a sulfonamide functional group at the 5-position and a methyl substituent at the 2-position imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide combines the inherent reactivity of tetrazoles with the pharmacophoric potential of sulfonamides. Tetrazoles are known for their ability to act as key intermediates in the synthesis of various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The sulfonamide moiety, on the other hand, is widely recognized for its role in modulating enzyme activity and interacting with biological targets. The combination of these two functionalities in a single molecule suggests that 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide may exhibit multiple modes of action, enhancing its therapeutic potential.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. The sulfonamide group is particularly valued for its ability to form hydrogen bonds with biological targets, thereby increasing binding affinity and selectivity. This property has been leveraged in the design of drugs targeting enzymes such as dihydropteroate synthase and dihydrofolate reductase. The tetrazole ring further contributes to the molecular complexity by providing additional sites for interaction with biological systems. This dual functionality makes 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide a versatile scaffold for medicinal chemistry innovation.

One of the most compelling aspects of 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may possess inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, studies have suggested that sulfonamide derivatives can interfere with metabolic pathways involved in cancer progression. Additionally, the tetrazole moiety has shown promise in disrupting bacterial biofilms and inhibiting pathogenic microbial growth. These findings underscore the importance of exploring 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide as a lead compound for developing novel therapeutics.

The synthesis of 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the sulfonamide group at the 5-position necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to streamline these processes using catalytic techniques and green chemistry principles. Such innovations not only improve efficiency but also minimize environmental impact.

From a computational chemistry perspective, 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity profiles. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers have been able to predict potential drug-like properties and optimize lead structures for improved efficacy.

The pharmacokinetic behavior of 2-methyl-2H-1,2,3,4-tetrazole-5-sulfonamide is another critical area of investigation. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its suitability as a drug candidate. Preclinical studies have begun to explore these parameters using both in vitro and in vivo models. Early findings suggest that 2-methyl-2H-1，，。。。。。。。。